Cas no 824-47-5 (1-CHLORO-2-PHENYLPROPANE)

1-CHLORO-2-PHENYLPROPANE structure
1-CHLORO-2-PHENYLPROPANE structure
Product Name:1-CHLORO-2-PHENYLPROPANE
CAS No:824-47-5
MF:C9H11Cl
MW:154.636641740799
CID:861641
PubChem ID:522778
Update Time:2025-04-19

1-CHLORO-2-PHENYLPROPANE Chemical and Physical Properties

Names and Identifiers

    • 1-CHLORO-2-PHENYLPROPANE
    • 1-chloropropan-2-ylbenzene
    • 2-phenyl-1-chloropropane
    • 2-phenylpropylchloride
    • Benzene, [1-(chloromethyl)ethyl]
    • (1-Chloropropan-2-yl)benzene
    • (2-chloro-1-methyl-ethyl)-benzene
    • (2-Chloro-1-methylethyl)benzene
    • Benzene, (2-chloro-1-methylethyl)-
    • DTXSID00335061
    • .beta.-Chlorocumene
    • Cumene, .beta.-chloro-
    • SCHEMBL6583604
    • (2-Chloro-1-methylethyl)benzene #
    • 824-47-5
    • EN300-675330
    • (.beta.-Chloroisopropyl)benzene
    • AKOS010334871
    • Inchi: 1S/C9H11Cl/c1-8(7-10)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
    • InChI Key: SXVRSCIZJBGJGB-UHFFFAOYSA-N
    • SMILES: ClCC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 154.05500
  • Monoisotopic Mass: 154.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0324 (estimate)
  • Melting Point: -43.35°C (estimate)
  • Boiling Point: 214.31°C (estimate)
  • Refractive Index: 1.5245
  • PSA: 0.00000
  • LogP: 3.02890

1-CHLORO-2-PHENYLPROPANE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-675330-0.05g
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$660.0 2023-03-11
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$0.0 2023-06-07
Enamine
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Enamine
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